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Compound of Interest

Compound Name: 4-Hydroxy-7-methoxycoumarin

CAS No.: 17575-15-4

Cat. No.: B561722

Get Quote

4-Hydroxy-7-methoxycoumarin, a derivative of the natural product coumarin, has garnered

significant interest for its pharmacological properties, notably its anti-inflammatory effects.[1][2]

In drug discovery and biological research, Dimethyl Sulfoxide (DMSO) is an indispensable

polar aprotic solvent, prized for its remarkable ability to dissolve a wide array of compounds

that are otherwise sparingly soluble in aqueous solutions.[3]

Establishing the precise solubility of a compound like 4-Hydroxy-7-methoxycoumarin in

DMSO is a critical preliminary step for a multitude of applications, including:

High-Throughput Screening (HTS): Preparing high-concentration stock solutions is

fundamental for automated screening campaigns.

Cell-Based Assays: Accurate dosing of cells requires a soluble, stable, and concentrated

stock to minimize the final vehicle concentration, as high concentrations of DMSO can be

cytotoxic or induce off-target effects.[3]

NMR Spectroscopy: Deuterated DMSO (DMSO-d6) is a standard solvent for NMR analysis,

making solubility a prerequisite for structural and purity assessments.[4][5]
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This guide provides the foundational knowledge and practical methodologies to confidently

work with 4-Hydroxy-7-methoxycoumarin in DMSO.

Physicochemical Properties of 4-Hydroxy-7-
methoxycoumarin
Understanding the molecular characteristics of 4-Hydroxy-7-methoxycoumarin is essential to

comprehending its behavior in DMSO. The key properties are summarized below.

Property Value Source

Molecular Formula C₁₀H₈O₄ [6][7]

Molecular Weight 192.17 g/mol [7]

Appearance
Beige to pink

powder/crystalline solid
[8][9]

Melting Point 241-243°C [6]

IUPAC Name
4-hydroxy-7-methoxychromen-

2-one
[7]

The structure of 4-Hydroxy-7-methoxycoumarin features a benzopyranone core with a

hydroxyl group at the 4-position and a methoxy group at the 7-position. The hydroxyl group can

act as a hydrogen bond donor, while the carbonyl, ether, and hydroxyl oxygens are all potential

hydrogen bond acceptors. This combination of polar functional groups dictates its interaction

with solvents.

The Science of Solubility: Why 4-Hydroxy-7-
methoxycoumarin Dissolves in DMSO
Multiple sources confirm that 4-Hydroxy-7-methoxycoumarin is soluble in DMSO.[6][8] The

underlying principle for this high solubility lies in the chemical nature of both the solute and the

solvent.

DMSO is a polar aprotic solvent. Its polarity arises from the highly polar sulfoxide bond (S=O).

The oxygen atom is a strong hydrogen bond acceptor, while the molecule lacks acidic protons
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to act as a hydrogen bond donor.

The dissolution process is driven by favorable intermolecular interactions:

Disruption of the Crystal Lattice: Energy is required to overcome the intermolecular forces

holding the 4-Hydroxy-7-methoxycoumarin molecules together in their solid, crystalline

state.

Solvent-Solute Interaction: The hydroxyl group of the coumarin can form a strong hydrogen

bond with the sulfoxide oxygen of DMSO. Furthermore, dipole-dipole interactions occur

between the polar regions of the coumarin ring system and the S=O bond of DMSO.

While specific quantitative data for 4-Hydroxy-7-methoxycoumarin is not readily available in

the literature, its parent compound, 4-hydroxycoumarin, is reported to have a solubility of

approximately 30 mg/mL in DMSO.[9] The addition of a methoxy group in the 7-position is not

expected to drastically decrease solubility in DMSO and may even enhance it due to additional

dipole-dipole interactions. However, empirical determination remains the gold standard.

Experimental Protocols for Solubility Assessment
Accurate determination of solubility is crucial for experimental reproducibility. The following

protocols provide step-by-step methodologies for both qualitative and quantitative assessment.

Protocol 1: Qualitative Solubility Assessment (Visual
Method)
This method provides a rapid, non-quantitative confirmation of solubility up to a target

concentration.

Objective: To visually determine if 4-Hydroxy-7-methoxycoumarin is soluble in DMSO at a

specific concentration (e.g., 100 mM).

Methodology:

Calculation: Calculate the mass of 4-Hydroxy-7-methoxycoumarin (MW: 192.17 g/mol )

required to prepare a 100 mM stock solution. For 1 mL of solution: Mass (mg) = 192.17 g/mol

× 0.1 mol/L × 0.001 L × 1000 mg/g = 19.22 mg
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Preparation: Accurately weigh ~19.2 mg of the compound into a sterile microcentrifuge tube.

[4]

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube.[4]

Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes.[4]

Visual Inspection: Hold the tube against a light source and carefully inspect for any visible,

undissolved particles.[4]

Further Action (if needed): If undissolved solid remains, sonicate the tube in a water bath for

5-10 minutes. Gentle warming (e.g., to 37°C) can also be applied, but must be used with

caution as heat can degrade some compounds.[3][4]

Conclusion: A completely clear solution indicates that the compound is soluble at this

concentration. The presence of particulates indicates it is not fully soluble.

Workflow for Qualitative Solubility Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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